N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide
Overview
Description
N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide, also known as MPPA, is a chemical compound that has been widely studied for its potential applications in various fields of research. MPPA is a hydrazone derivative that has been synthesized using different methods, and its mechanism of action has been investigated in detail.
Scientific Research Applications
N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide has been studied for its potential applications in various fields of research, including medicinal chemistry, biochemistry, and biotechnology. This compound has been found to exhibit antitumor, antiviral, and antibacterial activities, and it has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has also been investigated for its potential as a diagnostic tool for cancer and viral infections.
Mechanism of Action
The mechanism of action of N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways that are essential for the growth and survival of cancer cells and viruses. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression and cell growth. This compound has also been shown to inhibit the activation of NF-κB, a transcription factor that is involved in the regulation of immune and inflammatory responses.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of viral replication, and the modulation of immune and inflammatory responses. This compound has also been shown to affect the expression of certain genes that are involved in cell cycle regulation, DNA repair, and apoptosis.
Advantages and Limitations for Lab Experiments
N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide has several advantages for lab experiments, including its low toxicity, high solubility in water and organic solvents, and easy synthesis. However, this compound also has some limitations, including its poor stability in aqueous solutions and its low specificity for certain enzymes and signaling pathways.
Future Directions
There are several future directions for N'-(2-methylbenzylidene)-2-(4-methylphenoxy)acetohydrazide research, including the development of more potent and selective analogs, the investigation of the molecular mechanisms underlying its antitumor and antiviral activities, and the evaluation of its potential as a therapeutic agent for cancer and viral infections. This compound research may also benefit from the development of new methods for its synthesis and purification, as well as the optimization of its pharmacokinetic properties.
Properties
IUPAC Name |
2-(4-methylphenoxy)-N-[(Z)-(2-methylphenyl)methylideneamino]acetamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O2/c1-13-7-9-16(10-8-13)21-12-17(20)19-18-11-15-6-4-3-5-14(15)2/h3-11H,12H2,1-2H3,(H,19,20)/b18-11- | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VWNIVWSCFZOXKP-WQRHYEAKSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)OCC(=O)NN=CC2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)OCC(=O)N/N=C\C2=CC=CC=C2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.